3-(1,5,3-Dithiazepan-3-yl)propanoic acid

• IUPAC Name: 3-(1,5,3-dithiazepan-3-yl)propanoic acid
• InChI: InChI=1S/C7H13NO2S2/c9-7(10)1-2-8-5-11-3-4-12-6-8/h1-6H2,(H,9,10)
• InChI Key: FWHVJOSGGQASTK-UHFFFAOYSA-N
• Canonical SMILES: C1CSCN(CS1)CCC(=O)O
• Molecular Formula: C7H13NO2S2
• Molecular Weight: 207.3 g/mol

Description

“3-(1,5,3-Dithiazepan-3-yl)propanoic acid” is a chemical compound with the molecular formula C7H13NO2S2. It has a molecular weight of 207.32. The compound is typically stored at room temperature and is available in powder form.

Synthesis Analysis

A library of new (1,5,3-dithiazepan-3-yl)alkanoic acids was prepared by the multicomponent cyclocondensation of amino acids, formaldehyde, and 1,2-ethanedithiol in water at room temperature for 1 to 5 hours in high yields. This green procedure offers several advantages such as operational simplicity, no catalyst, and no production of hazardous materials.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H13NO2S2/c9-7(10)1-2-8-5-11-3-4-12-6-8/h1-6H2,(H,9,10).

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a molecular weight of 207.32.

Scientific Research Applications

Green Synthesis Methods

3-(1,5,3-Dithiazepan-3-yl)propanoic acid and its derivatives can be synthesized via environmentally friendly methods. A notable example is the synthesis in water, offering advantages like operational simplicity, absence of hazardous materials, and no need for catalysts, as demonstrated by Khabibullina et al. (2016) (Khabibullina et al., 2016).

Fungicidal Properties

The compound and its related derivatives have demonstrated fungicidal properties. Akhmetova et al. (2014) synthesized derivatives that showed effectiveness against plant pathogens (Akhmetova et al., 2014).

Structural Analysis and Chiral Crystallization

The crystal structures of various (1,5,3-dithiazepan-3-yl)-alkanoic acids have been studied, revealing diverse crystal systems and providing insight into their molecular interactions, as researched by Tulyabaev et al. (2016) (Tulyabaev et al., 2016).

Catalytic Synthesis

Methods involving catalysts based on rare earth elements have been developed for the preparation of N-(1,5,3-dithiazepan-3-yl)amides, as presented by Khairullina et al. (2013) (Khairullina et al., 2013).

Mechanism of Action

Mode of Action

It is known that this compound is synthesized via a multicomponent cyclocondensation of amino acids, formaldehyde, and 1,2-ethanedithiol . The resulting compound may interact with its targets through various mechanisms, potentially involving the formation of covalent bonds or non-covalent interactions such as hydrogen bonding .

Biochemical Pathways

Given its synthesis from amino acids, it is possible that this compound could interact with biochemical pathways involving these building blocks of proteins .

Result of Action

Compounds synthesized via similar methods have been shown to exhibit high sorption activity with respect to silver (i) and palladium (ii), as well as antifungal activity against pathogenic micromycetes .

Action Environment

It is known that the compound can be synthesized in water, suggesting that it may be stable in aqueous environments

Its synthesis from amino acids and potential antifungal activity suggest that it may have promising applications in the field of medicinal chemistry .